4-methoxy-N-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)-2,3-dimethylbenzenesulfonamide

• IUPAC Name: 4-methoxy-N-[4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl]-2,3-dimethylbenzenesulfonamide
• InChI: InChI=1S/C21H24N4O4S/c1-13-14(2)19(11-10-18(13)28-4)30(26,27)25-17-8-6-16(7-9-17)24-20-12-21(29-5)23-15(3)22-20/h6-12,25H,1-5H3,(H,22,23,24)
• InChI Key: LLWPTUABIVIWBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1C)S(=O)(=O)NC2=CC=C(C=C2)NC3=CC(=NC(=N3)C)OC)OC
• Molecular Formula: C21H24N4O4S
• Molecular Weight: 428.5 g/mol
• CAS No.: 946356-59-8

Description

4-methoxy-N-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)-2,3-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C21H24N4O4S and its molecular weight is 428.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacokinetics and Metabolism

• A study by de Jonge et al. (2005) evaluated the pharmacokinetics and dose-limiting toxicities (DLT) of TZT-1027, a derivative related to the chemical structure , in patients with advanced solid tumors. The pharmacokinetics suggested linearity over the dose ranges studied, indicating that adjustments in dosing could predictably alter drug levels in the body. The DLTs identified were neutropenia and infusion arm pain, emphasizing the importance of monitoring these parameters in clinical settings (de Jonge et al., 2005).

Metabolite Identification and Analysis

• Balani et al. (1995) conducted a study on the metabolism of L-735,524, an inhibitor of human immunodeficiency virus type 1 protease, which shares a similar complexity in metabolic pathways. This research highlighted the role of glucuronidation and oxidation in the metabolism of complex molecules, providing insights into the potential metabolic pathways that could be relevant for the compound . Understanding these pathways is crucial for predicting drug interactions and optimizing therapeutic strategies (Balani et al., 1995).

Toxicity and Safety Analysis

• Hill et al. (2013) reported on the severe clinical toxicity associated with the recreational use of 25I-NBOMe, highlighting the importance of understanding the toxicological profile of synthetic compounds. Although the compound differs in application and structure, this study underscores the need for comprehensive safety evaluations to identify potential adverse effects and establish safe usage guidelines (Hill et al., 2013).

Drug-Drug Interaction and Enzyme Inhibition

• Akabane et al. (2011) explored the pharmacokinetics of FK3453, highlighting the impact of aldehyde oxidase (AO) metabolism on drug exposure in humans. This study is relevant for understanding how enzymes other than the cytochrome P450 system can significantly affect the pharmacokinetics of drugs, including potential interactions and the impact on drug efficacy and safety. This insight is critical when considering the metabolic pathways that might influence the behavior of complex molecules like 4-methoxy-N-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)-2,3-dimethylbenzenesulfonamide in the body (Akabane et al., 2011).